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Compound of Interest

Compound Name: H-Glu-OtBu

Cat. No.: B1346995 Get Quote

Introduction

H-Glu-OtBu, also known as L-Glutamic acid 5-tert-butyl ester, is a derivative of the amino acid

L-glutamic acid.[1][2][3] It serves as a crucial intermediate in peptide synthesis and is utilized in

the development of various pharmaceuticals.[3] This document provides a summary of its key

physicochemical properties.

Quantitative Data Summary

The molecular formula and weight of H-Glu-OtBu are fundamental parameters for its use in

research and development. The table below summarizes these properties based on available

data.

Property Value References

Molecular Formula C₉H₁₇NO₄ [2][4][5][6][7][8]

Molecular Weight 203.24 g/mol [3][4][6][7][8][9]

Alternate Molecular Weight 203.2 g/mol [2][5]

Alternate Molecular Weight 203.236 g/mol [1]

Synonyms and Identifiers

H-Glu-OtBu is known by several synonyms, which are important for identifying the compound

in various databases and publications.
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L-Glutamic acid 5-tert-butyl ester[3][10]

H-Glu(OtBu)-OH[1][2]

(2S)-2-amino-5-(tert-butoxy)-5-oxopentanoic acid[1][3]

The primary CAS Number for this compound is 2419-56-9.[2][3][5][8][9][10] Another listed CAS

number is 45120-30-7.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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